Cas no 1261629-70-2 (3-Chloro-4-methoxypyridine-2-acetonitrile)

• Product Name: 3-Chloro-4-methoxypyridine-2-acetonitrile
• CAS No: 1261629-70-2
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• CID: 4912146
• Update Time: 2025-05-19

3-Chloro-4-methoxypyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4-methoxypyridine-2-acetonitrile

• Inchi： 1S/C8H7ClN2O/c1-12-7-3-5-11-6(2-4-10)8(7)9/h3,5H,2H2,1H3
• InChI Key： PTLWHJDGNUTILO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CN=C1CC#N)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.1
• Topological Polar Surface Area: 45.9

Additional information on 3-Chloro-4-methoxypyridine-2-acetonitrile

Recent Advances in the Application of 3-Chloro-4-methoxypyridine-2-acetonitrile (CAS: 1261629-70-2) in Chemical Biology and Pharmaceutical Research

3-Chloro-4-methoxypyridine-2-acetonitrile (CAS: 1261629-70-2) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various biologically active molecules, including kinase inhibitors, antiviral agents, and anticancer drugs. Recent studies have highlighted its potential in drug discovery and development, particularly in the design of novel therapeutic agents targeting specific molecular pathways.

One of the most notable applications of 3-Chloro-4-methoxypyridine-2-acetonitrile is its role in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in signal transduction pathways, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Researchers have utilized this compound to develop potent and selective kinase inhibitors, which exhibit promising activity in preclinical models. For instance, a recent study demonstrated that derivatives of 3-Chloro-4-methoxypyridine-2-acetonitrile could effectively inhibit the activity of specific kinases involved in tumor progression, leading to reduced cancer cell proliferation and increased apoptosis.

In addition to its applications in kinase inhibitor development, 3-Chloro-4-methoxypyridine-2-acetonitrile has also been explored as a building block for antiviral agents. The COVID-19 pandemic has underscored the urgent need for novel antiviral compounds, and researchers have identified this compound as a potential candidate for the design of broad-spectrum antiviral drugs. Recent computational and experimental studies have shown that derivatives of this compound can interfere with viral replication by targeting essential viral enzymes, offering a new avenue for antiviral therapy.

Furthermore, the compound's unique chemical properties make it an attractive candidate for medicinal chemistry applications. Its chloro and methoxy substituents provide sites for further functionalization, enabling the synthesis of diverse derivatives with tailored biological activities. Recent advancements in synthetic methodologies have facilitated the efficient production of these derivatives, allowing for rapid screening and optimization of their pharmacological properties.

Despite its promising potential, challenges remain in the development of 3-Chloro-4-methoxypyridine-2-acetonitrile-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous preclinical and clinical studies. However, ongoing research efforts are focused on overcoming these hurdles, with the aim of translating these findings into clinically viable drugs.

In conclusion, 3-Chloro-4-methoxypyridine-2-acetonitrile (CAS: 1261629-70-2) represents a valuable scaffold in chemical biology and pharmaceutical research. Its applications in kinase inhibitor development, antiviral therapy, and medicinal chemistry highlight its versatility and potential impact on drug discovery. Continued research into its derivatives and mechanisms of action will likely yield new therapeutic candidates with significant clinical benefits.